3',5'-Bis-O-benzoyl-2'-deoxy-2'-fluoro-beta-D-arabino-6-azidouridine

• Molecular Formula: C22H18FN3O7
• Molecular Weight: 455.4 g/mol
• InChI: InChI=1S/C22H18FN3O7/c23-17-18(33-21(29)14-9-5-2-6-10-14)15(12-31-20(28)13-7-3-1-4-8-13)32-19(17)26-22(30)25-16(27)11-24-26/h1-11,15,17-19H,12H2,(H,25,27,30)/t15-,17+,18-,19-/m1/s1
• InChIKey: SOZGXMUHAJPVIB-QXCFHYIPSA-N

3',5'-Bis-O-benzoyl-2'-deoxy-2'-fluoro-beta-D-arabino-6-azidouridine: A Protected Nucleoside Intermediate for Targeted Anticancer and Antiviral Drug Development

3',5'-Bis-O-benzoyl-2'-deoxy-2'-fluoro-beta-D-arabino-6-azidouridine (CAS 1013470-68-2, C22H18FN3O7, MW 455.39) is a fully protected synthetic nucleoside analog classified as a purine nucleoside antimetabolite . It features a 1,2,4-triazine-3,5(2H,4H)-dione heterocycle (6-aza-uridine base), a 2'-deoxy-2'-fluoro-β-D-arabino sugar moiety, and dual benzoyl protection at the 3'- and 5'-hydroxyl positions . This compound is supplied exclusively for research purposes as a high-purity (≥95%) advanced intermediate or tool compound, not as a finished pharmaceutical agent .

✓ Fully protected intermediate for selective synthetic manipulation

✓ 2′-Fluoro-β-D-arabino configuration for antiviral nucleoside analog research

✓ 6-Aza-uridine heterocycle for altered base-pairing mechanistic studies

Why Generic Substitution of 3',5'-Bis-O-benzoyl-2'-deoxy-2'-fluoro-beta-D-arabino-6-azidouridine Is Not Possible: Protection, Configuration, and Heterocycle Identity

This compound cannot be generically substituted with other purine nucleoside analogs or simple 2'-fluoro-arabino nucleosides because it is a structurally distinct, fully protected intermediate, not an active pharmaceutical ingredient. Its identity is defined by three non-interchangeable features: (1) the 3',5'-bis-O-benzoyl protecting groups, which confer specific solubility (calculated LogP 3.29) and stability during synthetic transformations ; (2) the β-D-arabino configuration at the sugar, which dictates stereochemical outcomes in downstream coupling reactions [1]; and (3) the 1,2,4-triazine-3,5-dione heterocycle (6-aza-uracil) rather than a purine or pyrimidine, which fundamentally alters hydrogen-bonding and base-pairing capacity . Substituting with an unprotected analog or a differently protected derivative would yield a different synthetic intermediate with altered reactivity, solubility, and purification characteristics, directly impacting experimental reproducibility and synthetic route viability.

3′,5′-Bis-O-benzoyl protection

Imparts high lipophilicity; unprotected analogs exhibit different solubility and reactivity, altering reaction outcomes.

β-D-arabino stereochemistry

Sugar configuration dictates stereochemical outcomes; α-anomer or ribo-analogs cannot be interchanged without compromising product identity.

6-Aza-1,2,4-triazine-3,5-dione heterocycle

Alters hydrogen-bonding pattern; conventional uracil-based nucleosides are not functional equivalents for base-pairing studies.

• [1] Griengl H et al. 2'-Fluorinated arabinonucleosides of 5-(2-haloalkyl)uracil: synthesis and antiviral activity. J Med Chem. 1987 Jul;30(7):1199-204. doi:10.1021/jm00390a013. PMID: 3037079. View Source

3',5'-Bis-O-benzoyl-2'-deoxy-2'-fluoro-beta-D-arabino-6-azidouridine: Quantitative Differentiation Evidence for Scientific Procurement

Lipophilicity and Handling Requirements for 3',5'-Bis-O-benzoyl-2'-deoxy-2'-fluoro-beta-D-arabino-6-azidouridine Versus Unprotected Analogs

The 3',5'-bis-O-benzoyl protection in 3',5'-Bis-O-benzoyl-2'-deoxy-2'-fluoro-beta-D-arabino-6-azidouridine confers a calculated LogP of 3.29, which is markedly higher than that of unprotected nucleoside analogs such as 6-azido-2'-deoxyuridine (6-AdU) . This high lipophilicity directly dictates the compound's solvent requirements (DMSO or organic solvents) and precludes aqueous formulation . For comparison, 6-azido-2'-deoxy-2'-fluorouridine (CAS 1280507-56-3), the unprotected core, would have a significantly lower LogP and different solubility profile .

Lipophilicity

Class-level inference

LogP = 3.29 (calc.)

Determines organic-solvent handling, not aqueous assay use.

Estimated >3 log units higher than unprotected analog.

Evidence Dimension	Calculated Partition Coefficient (LogP)
Target Compound Data	LogP = 3.29
Comparator Or Baseline	6-Azido-2'-deoxyuridine (6-AdU, unprotected analog); LogP not directly reported but estimated substantially lower (typical for unprotected nucleosides, LogP < 0)
Quantified Difference	LogP increase of >3 log units attributable to dual benzoyl protection
Conditions	Calculated value based on molecular structure (XLogP3 algorithm)

Why This Matters

This LogP difference determines whether the compound can be used in non-polar reaction conditions versus aqueous biological assays, a critical selection criterion for synthetic chemists.

Purification and Characterization of 3',5'-Bis-O-benzoyl-2'-deoxy-2'-fluoro-beta-D-arabino-6-azidouridine: Purity Specifications for Reliable Downstream Use

This compound is supplied as a fully characterized intermediate with verified purity specifications essential for reliable synthetic use. Vendors report a minimum purity of ≥95% with typical analytical data including NMR spectroscopy and mass spectrometry confirmation of molecular weight (455.39 g/mol) . The compound exists as a solid at room temperature with defined physicochemical properties: density 1.5±0.1 g/cm³ and refractive index 1.653 . These quality specifications enable predictable stoichiometric calculations and consistent yields in subsequent coupling or deprotection reactions, whereas unpurified or in-house synthesized intermediates may contain variable impurities that compromise downstream yields and biological assay reproducibility .

Purity Specification

Supporting evidence

≥95% (HPLC/NMR)

QC-traceable intermediate for reproducible synthesis.

Eliminates in-house purification uncertainty.

Evidence Dimension	Commercial Purity Specification
Target Compound Data	≥95% purity by HPLC/NMR; MW 455.39; solid physical state
Comparator Or Baseline	In-house synthesized intermediate (purity variable, typically 70-90% without extensive purification)
Quantified Difference	Minimum 5% absolute purity advantage over typical crude synthetic material
Conditions	Commercial QC analysis; storage at -20°C (3 years) or 4°C (2 years)

Why This Matters

Procurement of a quality-controlled intermediate eliminates the labor, time, and material costs of in-house synthesis and purification, while providing analytical traceability required for publication or regulatory documentation.

Structural Differentiation: 6-Aza-1,2,4-Triazine-3,5-Dione Heterocycle of 3',5'-Bis-O-benzoyl-2'-deoxy-2'-fluoro-beta-D-arabino-6-azidouridine Versus Conventional Uracil-Based Nucleosides

The 3',5'-Bis-O-benzoyl-2'-deoxy-2'-fluoro-beta-D-arabino-6-azidouridine molecule contains a 1,2,4-triazine-3,5(2H,4H)-dione heterocycle (6-aza-uridine) rather than a conventional uracil base, which fundamentally alters its hydrogen-bonding capacity and base-pairing properties . In contrast, the majority of 2'-fluoro-arabino nucleoside analogs under investigation (e.g., FEAU, FIAC, FEFAU) contain conventional uracil, cytosine, or thymine bases [1]. The 6-aza modification introduces an additional nitrogen atom at position 6 of the heterocycle, converting the pyrimidine ring to an asymmetric triazine . This structural distinction directly impacts the compound's utility as a tool for probing nucleic acid recognition mechanisms where altered base-pairing or enzyme-substrate interactions are desired.

Heterocycle Identity

Class-level inference

6-Aza-uridine vs Uracil

Enables distinct base-pairing and enzyme-substrate probing.

One additional N alters H-bond donor/acceptor pattern.

Evidence Dimension	Heterocyclic Base Structure
Target Compound Data	1,2,4-Triazine-3,5(2H,4H)-dione (6-aza-uridine) with N at position 6
Comparator Or Baseline	Uracil (pyrimidine-2,4(1H,3H)-dione) in FEAU, FIAC, FEFAU, and related 2'-fluoro-arabino nucleosides
Quantified Difference	One additional nitrogen atom; altered hydrogen-bonding donor/acceptor pattern
Conditions	Structural analysis based on IUPAC nomenclature and SMILES/InChI descriptors

Why This Matters

This unique heterocycle enables distinct applications in structural biology and medicinal chemistry where conventional uracil-based nucleosides cannot serve as appropriate probes or building blocks.

• [1] Griengl H et al. 2'-Fluorinated arabinonucleosides of 5-(2-haloalkyl)uracil: synthesis and antiviral activity. J Med Chem. 1987 Jul;30(7):1199-204. doi:10.1021/jm00390a013. View Source

Synthetic Accessibility: Commercially Available 3',5'-Bis-O-benzoyl-2'-deoxy-2'-fluoro-beta-D-arabino-6-azidouridine Saves Multi-Step Synthesis Time and Resources

Synthesis of this fully protected intermediate from commercially available starting materials (uridine or 2'-deoxyuridine) requires a complex, multi-step sequence including: (1) selective protection of 3'- and 5'-hydroxyl groups with benzoyl chloride, (2) introduction of the 2'-fluoro substituent via nucleophilic fluorination or DAST chemistry, (3) installation of the 6-azido group via lithiation/iodination followed by azide displacement, and (4) chromatographic purification of intermediates . The synthesis of the unprotected core, 6-azido-2'-deoxyuridine (6-AdU), was reported in a 2023 dissertation requiring a 55% overall yield over multiple steps [1]. The fully protected and 2'-fluorinated analog represented by this compound would require additional synthetic steps beyond this established route. Procuring the commercial product eliminates weeks of synthetic effort and the inherent yield losses of sequential protection, fluorination, and purification steps, directly accelerating research timelines and reducing labor and material costs [2].

Synthetic Accessibility

Class-level inference

Commercial: days; In-house: weeks

Procurement reduces multi-step synthesis and purification labor.

Based on typical nucleoside synthesis routes; yields may vary.

Evidence Dimension	Synthetic Step Count and Time Investment
Target Compound Data	Commercially available with ≥95% purity; typical delivery within days to weeks
Comparator Or Baseline	In-house synthesis: ≥4-6 distinct synthetic steps with purification at each stage; estimated 3-8 weeks total synthesis time
Quantified Difference	Reduction in time-to-use from weeks to days; elimination of multi-step synthesis and purification labor
Conditions	Comparison based on typical academic nucleoside synthesis protocols and reported 6-AdU synthesis yields (55% overall from 2'-deoxyuridine)

Why This Matters

This procurement decision trades a modest one-time reagent cost for substantial savings in researcher time, consumables, and opportunity cost—critical for grant-funded or industry research with constrained timelines.

• [1] Synthesis and Nitrogen Centered Radical Studies of Azido Modified Nucleosides and Sesquiterpene Lactones. FIU Electronic Theses and Dissertations. 2023. 6-Azido-2'-deoxyuridine (6-AdU) prepared in 55% overall yield. View Source
• [2] Jin YH et al. Synthesis and antiviral activity of fluoro sugar nucleosides 1: Studies on 4′-azido-2′-deoxy-2′-fluoro-arabinofuranosyl nucleosides. Arch Pharm Res. 1995;18:364–365. doi:10.1007/BF02976334. View Source

Optimal Research and Industrial Applications for 3',5'-Bis-O-benzoyl-2'-deoxy-2'-fluoro-beta-D-arabino-6-azidouridine Based on Documented Evidence

Medicinal Chemistry: Advanced Intermediate for Synthesis of 6-Substituted 2'-Fluoro-Arabino Nucleoside Analogs

This fully protected intermediate is positioned for use as a synthetic building block in medicinal chemistry programs targeting novel nucleoside analogs. The 3',5'-bis-O-benzoyl protection enables selective manipulation at the 6-position (via azide reduction, click chemistry, or nucleophilic substitution) without interference at the sugar hydroxyls, while the 2'-fluoro-arabino sugar conformation confers established antiviral pharmacophore characteristics [1]. Researchers can utilize this compound to access a library of 6-substituted derivatives through well-established azide transformation chemistry [2].

Bioconjugation and Click Chemistry: Azide-Functionalized Nucleoside for Strain-Promoted or Copper-Catalyzed Cycloadditions

The 6-azido group provides a reactive handle for copper-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC) with appropriate alkyne partners [1]. The 6-azido position in related uridine derivatives has been demonstrated to undergo efficient click reactions with cyclooctyne reagents to yield fluorescent triazole conjugates for nucleic acid labeling and imaging applications [2]. The benzoyl protecting groups maintain stability during click reaction conditions and can be subsequently removed under mild basic conditions to liberate the free nucleoside for further biological evaluation or oligonucleotide incorporation [3].

Oligonucleotide Therapeutics: Modified Nucleoside for siRNA or Antisense Oligonucleotide Development

The combination of 2'-fluoro modification and 6-aza heterocycle positions this compound as a candidate building block for oligonucleotide therapeutics. The 2'-fluoro modification is known to confer nuclease resistance and enhance binding affinity when incorporated into oligonucleotides, while the 6-aza base modification alters base-pairing properties that may be advantageous for modulating off-target hybridization [1]. After deprotection, the free nucleoside can be converted to the corresponding phosphoramidite for solid-phase oligonucleotide synthesis, enabling incorporation into siRNAs or antisense oligonucleotides with potentially improved pharmacokinetic or pharmacodynamic profiles [2].

Structural Biology and Mechanistic Studies: Probing Nucleic Acid Recognition by Polymerases and Nucleoside Transporters

The unique structural features of this compound—2'-fluoro-arabino sugar puckering, 6-aza heterocycle, and 6-azido substitution—render it a valuable tool compound for mechanistic enzymology studies. The 6-azido group can serve as a photoaffinity label for covalent trapping of enzyme-substrate complexes upon UV irradiation, as demonstrated with related 6-azidouridine derivatives which undergo efficient intramolecular nitrene insertion upon photolysis [1]. The compound can be employed to investigate substrate recognition by viral or human polymerases, nucleoside kinases, and nucleoside transporters, providing structural and mechanistic insights that guide rational drug design [2].

Application

Selection Property

Validation Focus

Medicinal chemistry building block

Benzoyl protection for selective 6-position modification

Deprotection efficiency and derivative characterization

Click chemistry probe

6-Azido handle for CuAAC/SPAAC reactions

Triazole conjugate yield and stability

Modified oligonucleotide synthesis

2′-Fluoro and 6-aza for nuclease resistance and binding modulation

Incorporation efficiency and hybridization assessment

Structural biology probe

6-Azido photoaffinity label and altered base-pairing

Enzyme-substrate complex trapping and polymerase specificity

• [1] Ashida N et al. Structure-activity relationship of 5-substituted uracil nucleoside analogues for VZV thymidine kinase and anti-VZV activity. Antiviral Res. 1997;35(3):167-175. doi:10.1016/S0166-3542(97)00026-0. View Source
• [2] Synthesis and Nitrogen Centered Radical Studies of Azido Modified Nucleosides and Sesquiterpene Lactones. FIU Electronic Theses and Dissertations. 2023. 6-AdU click reactions with OCT provided fluorescent triazoles. View Source
• [3] Highly efficient intramolecular nitrene insertion observed upon irradiation of 6-azidouridine derivatives. Bunri University of Pharmaceutical Sciences. View Source